methyl 5-{[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate

• IUPAC Name: methyl 5-[(4-amino-5-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C10H12N4O3S/c1-6-12-13-10(14(6)11)18-5-7-3-4-8(17-7)9(15)16-2/h3-4H,5,11H2,1-2H3
• InChI Key: NQIFHIVMCJEYSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1N)SCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C10H12N4O3S
• Molecular Weight: 268.29 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "methyl 5-{[(4-amino-5-methyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate" involves complex chemical processes. For instance, the synthesis and structural properties of novel compounds derived from 4-amino-5-(thien-2-yl ethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one have been detailed, showcasing methods for synthesizing structurally related triazole compounds with potential relevance to our compound of interest (Sancak et al., 2007).

Molecular Structure Analysis

The molecular structure of related compounds, such as 5-[（1H-1,2,4-Triazol-1- yl）methyl]-4-（2,3-dimethoxybenzylideneamino）-2- 2H-1,2,4-triazole-3（4H）-thione Monohydrate, provides insights into the structural intricacies of triazole derivatives. These analyses reveal the dihedral angles and supramolecular interactions stabilizing the crystal structure, which are critical for understanding the molecular architecture of our compound (Xu et al., 2006).

Chemical Reactions and Properties

Research on 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and its derivatives highlights the thiol-thione tautomeric equilibrium, a property that could be analogous in the thio-substituted triazoles of our compound (Koparır et al., 2005).

Physical Properties Analysis

The physical properties, including thermal stability and crystalline structure, have been explored for compounds like 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, providing valuable data for understanding the behavior of related compounds under various conditions (Yu et al., 2017).